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Compound of Interest

Compound Name: 1,2-Dioleoyl-3-behenoylglycerol

Cat. No.: B3026054

Audience: Researchers, scientists, and drug development professionals.

Introduction

1,2-Dioleoyl-3-behenoylglycerol (OOB) is a specific triglyceride containing two oleic acid
chains and one behenic acid chain. Triglycerides are a key class of lipids used in various
research and pharmaceutical applications, including as excipients in drug formulations and as
research tools in metabolic studies. Accurate and consistent preparation of stock solutions is
critical for obtaining reliable and reproducible experimental results. This document provides a
detailed protocol for the preparation, storage, and handling of 1,2-Dioleoyl-3-
behenoylglycerol stock solutions.

Data Presentation

The following table summarizes the solubility and storage information for triglycerides and
related lipids, which can be used as a guideline for handling 1,2-Dioleoyl-3-behenoylglycerol.
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B Storage

Compound/Clas Solubility & _

Solvent » Temperature (in  Reference
S Conditions

solvent)
) ) Dimethyl Effective for

Triglycerides ) .

Sulfoxide extraction from -20°C or -80°C [11[2]
(general)

(DMSO) cells.[1][2]
Chloroform:Meth ~ Standard for lipid

_ -20°C £ 4°C [4]

anol (2:1) extraction.[3]

Used to

reconstitute N
2-Propanol o Not specified [3]

evaporated lipid

extracts.[3]
1,2-Dioleoyl-3- Used as a co-
linoleoyl-rac- DMSO solvent in -80°C for 1 year [5]
glycerol formulations.[5]
1,2-Dioleoyl-sn-

-80°C for 6

glycero-3-

Methanol Soluble.[6] months; -20°C [61[7]
phosphate

) for 1 month.[7]

sodium salt

1.25 mg/mL

(requires -80°C for 6
DMSO sonication and months; -20°C [7]

warming to for 1 month.[7]

60°C).[7]

Should be -20°C£4°Cina
Unsaturated Suitable organic dissolved and glass container )
Lipids (general) solvent not stored as a with a Teflon-
powder.[4] lined cap.[4]

Experimental Protocols

Materials and Equipment:
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» 1,2-Dioleoyl-3-behenoylglycerol (solid)

» High-purity organic solvents (e.g., Dimethyl Sulfoxide (DMSO), Chloroform, Methanol)
o Glass vials with Teflon-lined screw caps

 Inert gas (Argon or Nitrogen)

e Analytical balance

» Vortex mixer

e Sonicator (water bath or probe)

o Heating block or water bath

Protocol for Preparation of Stock Solution:

e Pre-dissolution Handling:

o Before opening, allow the container of 1,2-Dioleoyl-3-behenoylglycerol to equilibrate to
room temperature to prevent condensation of moisture, which can lead to hydrolysis.[4]

o Handle the compound in a clean, dry environment.
» Weighing:

o Accurately weigh the desired amount of 1,2-Dioleoyl-3-behenoylglycerol using an
analytical balance.

o Transfer the weighed solid to a clean, dry glass vial.
e Solvent Addition:

o Based on the intended application, select a suitable solvent. DMSO is a common choice
for cell-based assays, while chloroform or a chloroform/methanol mixture is often used for
analytical purposes.[1][3]
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o Add the appropriate volume of the chosen solvent to the vial to achieve the desired stock
concentration.

 Dissolution:
o Cap the vial tightly and vortex thoroughly.

o Due to the long-chain fatty acids, 1,2-Dioleoyl-3-behenoylglycerol may require
assistance to fully dissolve. If the solution is not clear, proceed with the following steps:

= Sonication: Place the vial in a sonicator bath for 10-15 minutes.

» Warming: Gently warm the solution in a water bath or on a heating block. For DMSO,
warming up to 60°C can aid dissolution.[7] For other solvents, keep the temperature
below their boiling points.

» Alternate between vortexing, sonication, and warming until the solid is completely
dissolved and the solution is clear.

o Storage of Stock Solution:

o For long-term storage, it is recommended to overlay the solution with an inert gas like
argon or nitrogen to prevent oxidation of the unsaturated oleoyl chains.[4]

o Store the stock solution in a tightly sealed glass vial with a Teflon-lined cap at -20°C or
-80°C.[4][7] Storage in plastic containers should be avoided as organic solvents can leach
plasticizers.[4][8]

o Triglycerides in organic solvents are generally stable for extended periods when stored
properly.[9] For solutions in DMSO, storage at -80°C for up to a year is common practice
for similar lipids.[5]

Mandatory Visualization
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Workflow for Preparation of 1,2-Dioleoyl-3-behenoylglycerol Stock Solution
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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